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Compound of Interest

Compound Name: Influenza virus-IN-7

Cat. No.: B12401969 Get Quote

This document provides essential safety and logistical information for all laboratory personnel

working with the novel influenza virus strain, IN-7. Adherence to these procedures is mandatory

to ensure personal safety and prevent laboratory-acquired infections.

Operational Plan: Virus Handling
All work involving infectious Influenza virus-IN-7, including manipulation of primary samples,

viral isolation, and propagation, must be conducted within a certified Class II Biosafety Cabinet

(BSC). The following personal protective equipment (PPE) is required at a minimum for all

procedures.

1.1. Donning PPE: A Step-by-Step Guide

Hand Hygiene: Before entering the laboratory, wash hands thoroughly with soap and water

for at least 20 seconds.

Gowning: Put on a solid-front, disposable gown with tight-fitting cuffs. Ensure it completely

covers your personal clothing.

Respirator: Don a fit-tested N95 respirator or a higher level of respiratory protection, such as

a powered air-purifying respirator (PAPR), based on risk assessment. Perform a seal check

each time you put on the respirator.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b12401969?utm_src=pdf-interest
https://www.benchchem.com/product/b12401969?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12401969?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Eye Protection: Wear safety goggles or a face shield to protect mucous membranes of the

eyes from splashes or aerosol exposure.

Gloves: Don two pairs of nitrile gloves. The outer pair should be pulled over the cuffs of the

gown.

1.2. Doffing PPE: A Step-by-Step Guide

Decontaminate Outer Gloves: While still gloved, wipe down the outer pair of gloves with an

appropriate disinfectant (see Table 1).

Remove Gown and Outer Gloves: Remove the gown and the outer pair of gloves together,

turning the gown inside out as it is rolled down and away from the body. Dispose of them in a

biohazard waste container.

Hand Hygiene: Perform hand hygiene with an alcohol-based hand rub.

Remove Eye Protection: Remove the face shield or goggles from the back to the front. Place

in a designated area for decontamination.

Remove Respirator: Remove the N95 respirator without touching the front. Dispose of it in a

biohazard waste container.

Remove Inner Gloves: Remove the final pair of gloves.

Final Hand Hygiene: Wash hands thoroughly with soap and water for at least 20 seconds.

Disposal Plan
All materials that have come into contact with Influenza virus-IN-7 are considered

biohazardous waste and must be decontaminated before disposal.

2.1. Liquid Waste

All liquid waste, including cell culture media, must be decontaminated by adding bleach to a

final concentration of 10% (v/v) and allowing a contact time of at least 30 minutes before

disposal down a sanitary sewer.
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2.2. Solid Waste

All solid waste, including used PPE, plasticware, and glassware, must be placed in a

designated, leak-proof biohazard bag within the BSC. Once the bag is full, it should be securely

sealed and its surface decontaminated before being transported for autoclaving.

2.3. Autoclaving

All biohazardous waste must be autoclaved at 121°C (250°F) at a pressure of 15 psi for a

minimum of 60 minutes to ensure complete inactivation of the virus.

Quantitative Data Summary
The following table summarizes key quantitative parameters for the safe handling and

decontamination of Influenza virus-IN-7.
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Parameter Value Unit Notes

Biosafety Level
BSL-2 (with BSL-3

practices)
-

Based on potential for

aerosol transmission

and novel strain

characteristics.

Primary

Decontaminant
70% % (v/v)

Ethanol or

Isopropanol. For

surfaces and

equipment.

Liquid Waste

Decontaminant
10% % (v/v)

Final concentration of

household bleach.

Decontamination

Contact Time
30 minutes

Minimum contact time

for effective virus

inactivation.

Autoclave

Temperature
121 °C

Standard temperature

for steam sterilization.

Autoclave Pressure 15 psi
Standard pressure for

steam sterilization.

Autoclave Cycle Time 60 minutes

Minimum cycle time

for dense or large

loads.

Experimental Workflow and Safety Diagram
The following diagram illustrates the procedural workflow for safely handling and disposing of

materials contaminated with Influenza virus-IN-7.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b12401969?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12401969?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation & Entry

Laboratory Work

Waste Management

Exit Procedure

Perform Hand Hygiene

Don PPE
(Gown, Respirator, Goggles, 2x Gloves)

Step 1

Work within Class II
Biosafety Cabinet

Step 2

Segregate Waste
(Liquid & Solid)

Step 3

Decontaminate Liquid Waste
(10% Bleach, 30 min)

Package Solid Waste
(Biohazard Bag)

Doff PPE in
Specific Order

Autoclave All Waste
(121°C, 15 psi, 60 min)

Step 4

Perform Final
Hand Hygiene

Final Step

Click to download full resolution via product page

Caption: Workflow for safe handling and disposal of Influenza virus-IN-7.
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To cite this document: BenchChem. [Standard Operating Procedure: Handling and Disposal
of Influenza Virus-IN-7]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12401969#personal-protective-equipment-for-
handling-influenza-virus-in-7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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